Cas no 1250620-54-2 (2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide)

• Product Name: 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide
• CAS No: 1250620-54-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5805468
• PubChem ID: 61918977
• Update Time: 2025-06-09

2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanamide, α-amino-α-methyl-
• 2-Amino-3-(1h-imidazol-1-yl)-2-methylpropanamide
• 1250620-54-2
• CS-0292423
• AKOS011192894
• EN300-1123507
• 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide

• Inchi： 1S/C7H12N4O/c1-7(9,6(8)12)4-11-3-2-10-5-11/h2-3,5H,4,9H2,1H3,(H2,8,12)
• InChI Key： XWQXIJXSOOQXOM-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C(N)(C)C(=O)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 435.2±40.0 °C(Predicted)
• pka: 15.29±0.50(Predicted)

Additional information on 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide

Research Brief on 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2)

2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide involves a multi-step organic reaction pathway, with the imidazole ring serving as a key pharmacophore. Researchers have optimized the synthesis to improve yield and purity, which is critical for subsequent biological testing. The compound's structure-activity relationship (SAR) has been investigated to understand how modifications to the imidazole or amide groups affect its biological efficacy. These studies are foundational for the design of derivatives with enhanced therapeutic properties.

In vitro and in vivo studies have demonstrated that 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide exhibits notable activity against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings suggest that the compound can inhibit the activity of certain kinases involved in inflammatory responses, making it a potential candidate for treating autoimmune diseases. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible applications in neurological disorders.

Pharmacokinetic studies have revealed that 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further investigation. The compound's stability under physiological conditions and its ability to cross biological barriers, such as the blood-brain barrier, are areas of active research. These properties are crucial for determining its suitability as a drug candidate.

Despite its promising attributes, challenges remain in the development of 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed. Current research is focused on optimizing the compound's safety profile and efficacy through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages.

In conclusion, 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanamide (CAS: 1250620-54-2) represents a promising avenue for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject of study in the chemical biology and pharmaceutical fields. Ongoing research aims to elucidate its full potential and overcome existing challenges, paving the way for its eventual application in medicine. This brief highlights the current state of knowledge and underscores the need for continued investigation into this compound's properties and applications.